Cas no 1557938-93-8 (2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl-)

• Product Name: 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl-
• CAS No: 1557938-93-8
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 5275468
• Update Time: 2025-06-09

2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl-

• Inchi： 1S/C9H13FN2O/c1-9(13,4-5-11)8-3-2-7(10)6-12-8/h2-3,6,13H,4-5,11H2,1H3
• InChI Key： NYJBPRQQGJSZNG-UHFFFAOYSA-N
• SMILES： C(C1N=CC(F)=CC=1)(O)(C)CCN

Additional information on 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl-

Comprehensive Analysis of 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- (CAS No. 1557938-93-8)

In the realm of pharmaceutical intermediates and fine chemicals, 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- (CAS No. 1557938-93-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and fluoro substitution, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are keen to explore its synthesis, stability, and reactivity, making it a trending topic in organic chemistry forums and pharmaceutical research.

The molecular structure of 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- features a pyridine ring with a hydroxymethyl group at the 2-position, further modified by an aminoethyl side chain and a methyl group at the α-carbon. The inclusion of a fluoro atom at the 5-position enhances its electronic properties, making it a valuable scaffold for designing bioactive molecules. This structural complexity aligns with current trends in small molecule drug development, where fluorinated compounds are prized for their metabolic stability and bioavailability.

One of the most searched questions about this compound revolves around its synthetic routes. Recent publications highlight multi-step procedures involving Grignard reactions, reductive amination, and nucleophilic aromatic substitution (SNAr) to introduce the fluoro group. These methods are frequently discussed in organic synthesis communities, particularly in the context of optimizing yields and minimizing byproducts. Additionally, the compound's chirality at the α-carbon raises interest in enantioselective synthesis, a hot topic in asymmetric catalysis.

From an application standpoint, 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- is explored as a building block for kinase inhibitors and GPCR modulators, addressing prevalent health challenges like oncology and neurological disorders. Its fluorine moiety is particularly relevant in PET imaging probes, a growing field in diagnostic medicine. These applications resonate with users searching for fluorinated bioactive molecules or drug discovery tools.

Stability and storage conditions are another focal point for researchers. The compound's sensitivity to moisture and light necessitates inert atmosphere handling, a common query in chemical storage discussions. Analytical techniques like HPLC and NMR are emphasized for purity assessment, reflecting the demand for reliable quality control protocols in pharmaceutical manufacturing.

In summary, 2-Pyridinemethanol, α-(2-aminoethyl)-5-fluoro-α-methyl- (CAS No. 1557938-93-8) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug design, material science, and diagnostic imaging ensures its continued prominence in both academic and industrial research. As interest in fluorine chemistry and targeted therapies grows, this compound is poised to remain a key subject of scientific inquiry.